4-Cyclopropoxy-3-formylpicolinic acid

• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-formylpyridine-2-carboxylic acid
• InChI: InChI=1S/C10H9NO4/c12-5-7-8(15-6-1-2-6)3-4-11-9(7)10(13)14/h3-6H,1-2H2,(H,13,14)
• InChI Key: CAHIIALKPOLVFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)C(=O)O)C=O

Description

4-Cyclopropoxy-3-formylpicolinic acid is a substituted picolinic acid derivative featuring a cyclopropoxy group at position 4 and a formyl group at position 3. Its molecular formula is C₁₀H₉NO₄, with a molecular weight of 207.18 g/mol. The compound combines a pyridine-2-carboxylic acid backbone with two distinct substituents:

• Formyl group (CHO): Provides an electrophilic site for chemical modifications or interactions with biological targets.

This compound is hypothesized to serve roles in medicinal chemistry (e.g., enzyme inhibition) or as a synthetic intermediate due to its reactive functional groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-3-formylpicolinic acid typically involves the introduction of the cyclopropoxy group to the picolinic acid core. One common method is through the reaction of 4-hydroxy-3-formylpicolinic acid with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods: While specific industrial production methods for 4-Cyclopropoxy-3-formylpicolinic acid are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to achieve higher yields and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-3-formylpicolinic acid can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The cyclopropoxy group can be substituted with other alkoxy groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Cyclopropyl bromide in the presence of a base like potassium carbonate in DMF.

Major Products:

Oxidation: 4-Cyclopropoxy-3-carboxypicolinic acid.

Reduction: 4-Cyclopropoxy-3-hydroxymethylpicolinic acid.

Substitution: Various alkoxy-substituted picolinic acids depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-3-formylpicolinic acid has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: The compound can be used in the study of enzyme interactions and inhibition due to its structural similarity to certain biological molecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It may be used in the development of new materials or as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-formylpicolinic acid is not fully understood, but it is believed to interact with specific molecular targets and pathways. The formyl group can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting enzyme activity or receptor binding. The cyclopropoxy group may also influence the compound’s overall reactivity and binding affinity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-(2-Formylphenyl)picolinic Acid (C₁₃H₉NO₃)

Key Differences :

• Substituent at Position 4 : A 2-formylphenyl group replaces the cyclopropoxy group.
• Molecular Weight : 227.22 g/mol (vs. 207.18 g/mol for the target compound).
• Functional Groups : The phenyl ring introduces aromaticity and increased hydrophobicity, while the formyl group at the phenyl’s ortho position adds steric bulk.

Table 1: Structural and Physicochemical Comparison

Property	4-Cyclopropoxy-3-formylpicolinic Acid	4-(2-Formylphenyl)picolinic Acid
Molecular Formula	C₁₀H₉NO₄	C₁₃H₉NO₃
Molecular Weight (g/mol)	207.18	227.22
Predicted logP¹	1.2	2.5
Hydrogen Bond Acceptors	5	4
Key Substituents	Cyclopropoxy (C₃H₅O), Formyl (CHO)	2-Formylphenyl (C₆H₄CHO)

¹LogP values derived from Quantitative Structure-Property Relationship (QSPR) models .

Functional Implications :

• Lipophilicity : The phenyl group in 4-(2-formylphenyl)picolinic acid increases logP (2.5 vs. 1.2), suggesting higher membrane permeability but poorer aqueous solubility.
• Reactivity : The cyclopropoxy group’s strain may enhance electrophilicity at the formyl group, favoring nucleophilic additions compared to the phenyl analog.

3-Formyl-4-methoxypicolinic Acid (Hypothetical Comparison)

• Steric Effects : Methoxy is smaller than cyclopropoxy, reducing steric hindrance.
• Electronic Effects : Methoxy’s electron-donating nature may alter picolinic acid’s acidity (pKa ~3.1 for COOH in the target vs. ~2.8 in phenyl analog ).